2-(2-ethylphenoxy)-N-[4-(piperidin-1-yl)phenyl]acetamide

• IUPAC Name: 2-(2-ethylphenoxy)-N-(4-piperidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C21H26N2O2/c1-2-17-8-4-5-9-20(17)25-16-21(24)22-18-10-12-19(13-11-18)23-14-6-3-7-15-23/h4-5,8-13H,2-3,6-7,14-16H2,1H3,(H,22,24)
• InChI Key: AVFVNTXCNAXJRO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)N3CCCCC3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

2-(2-ethylphenoxy)-N-[4-(piperidin-1-yl)phenyl]acetamide, commonly known as EPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. EPPA is a selective antagonist of the 5-HT7 receptor, which is a subtype of serotonin receptor.

Mechanism of Action

Target of Action

A structurally similar compound, 1-(2-ethoxy-ethyl)-2-piperidin-4-yl-1h-benzimidazole hydrochloride, is known to be an impurity of bilastine , which is a novel, nonsedating H1-antihistamine . Therefore, it’s possible that 2-(2-ethylphenoxy)-N-[4-(piperidin-1-yl)phenyl]acetamide may also interact with histamine receptors, specifically the H1 receptor.

Advantages and Limitations for Lab Experiments

EPPA has several advantages for lab experiments. It is a selective antagonist for the 5-HT7 receptor, which allows for specific targeting of this receptor. EPPA has also been shown to have good bioavailability and pharmacokinetic properties. However, there are also some limitations to using EPPA in lab experiments. EPPA has low solubility in water, which can make it difficult to administer in certain experiments. In addition, EPPA has not been extensively studied in human clinical trials, which limits its potential for clinical application.

Future Directions

There are several future directions for research on EPPA. One area of research is the potential use of EPPA in the treatment of various neurological and psychiatric disorders. EPPA has been shown to have anxiolytic and antidepressant effects in animal models, and further studies are needed to determine its potential for clinical application. Another area of research is the development of new compounds that target the 5-HT7 receptor. EPPA is a promising compound, but further studies are needed to optimize its pharmacological properties and improve its solubility. Finally, studies are needed to determine the safety and efficacy of EPPA in human clinical trials.

Synthesis Methods

The synthesis of EPPA involves the reaction of 2-ethylphenol with 4-(piperidin-1-yl)benzaldehyde to form 2-(2-ethylphenoxy)benzaldehyde. This intermediate product is then reacted with N-acetylglycine methyl ester to form EPPA. The reaction is carried out under reflux conditions in the presence of a catalyst and solvent.

Scientific Research Applications

EPPA has been extensively studied for its potential application in medicinal chemistry. It has been shown to have a high affinity for the 5-HT7 receptor and can act as a selective antagonist for this receptor. The 5-HT7 receptor is involved in a variety of physiological processes, including circadian rhythm, thermoregulation, and mood regulation. EPPA has been studied for its potential use in the treatment of various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia.